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Compound of Interest

Compound Name: 4-Ethoxy-2-nitrophenyl isocyanate

Cat. No.: B010782 Get Quote

Essential Safety and Handling Guide for 4-Ethoxy-2-
nitrophenyl isocyanate
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Ethoxy-2-nitrophenyl isocyanate (CAS

108128-49-0) was not readily available. The following guidance is synthesized from established

safety protocols for the isocyanate class of compounds and from the hazard information of

structurally similar chemicals, namely 4-Ethoxyphenyl isocyanate and 4-Nitrophenyl

isocyanate. It is imperative to treat 4-Ethoxy-2-nitrophenyl isocyanate with extreme caution

and to handle it as a hazardous substance.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals. Adherence to these procedures is vital for ensuring laboratory

safety.

Inferred Hazard Profile
The hazard profile for 4-Ethoxy-2-nitrophenyl isocyanate is inferred from related isocyanate

compounds. Isocyanates are known to be potent respiratory and skin sensitizers, and can

cause severe irritation and health effects upon exposure.[1][2]

Table 1: Inferred GHS Hazard Classifications
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Hazard Class Hazard Category Inferred Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.

Acute Toxicity, Inhalation Category 3/4 Toxic or harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1]

Respiratory Sensitization Category 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[3]

Skin Sensitization Category 1
May cause an allergic skin

reaction.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against exposure and must be used in

conjunction with engineering controls.[2][4]

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Respiratory Protection

A full-face respirator with

organic vapor and particulate

filters (A2P3 or similar rating)

is recommended.[4] In some

situations, a powered air-

purifying respirator (PAPR) or

a supplied-air respirator may

be necessary.

Isocyanates are potent

respiratory sensitizers and can

cause severe respiratory

issues.[1]

Hand Protection

Chemical-resistant gloves such

as butyl rubber or nitrile are

required.[1][4] Standard

disposable latex gloves are not

sufficient.[2]

To prevent skin contact, which

can lead to irritation and

sensitization.[1]

Eye Protection

Chemical safety goggles are

essential. If not using a full-

face respirator, a face shield

should also be worn.[1][4]

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin and Body Protection

A disposable chemical-

resistant suit or coverall is

necessary to prevent skin

contact.[1][4]

Isocyanates can be absorbed

through the skin and cause

irritation and sensitization.

Operational and Disposal Plans
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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